Cas no 57558-13-1 (Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI))

Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI) structure
57558-13-1 structure
Product Name:Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI)
CAS No:57558-13-1
MF:C15H10F6O2
MW:336.229125499725
CID:383686
PubChem ID:298192
Update Time:2025-04-19

Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI)
    • 4-[1,1,2,2,3,3-hexafluoro-3-(4-hydroxyphenyl)propyl]phenol
    • NSC170082
    • NSC-170082
    • 4,4'-(1,1,2,2,3,3-Hexafluoropropane-1,3-diyl)diphenol
    • DTXSID30305272
    • 57558-13-1
    • Inchi: 1S/C15H10F6O2/c16-13(17,9-1-5-11(22)6-2-9)15(20,21)14(18,19)10-3-7-12(23)8-4-10/h1-8,22-23H
    • InChI Key: OOFCXINKMGWICI-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1)O)(F)F)(C(C1C=CC(=CC=1)O)(F)F)F

Computed Properties

  • Exact Mass: 336.0585
  • Monoisotopic Mass: 336.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 389.7°Cat760mmHg
  • Flash Point: 189.5°C
  • Refractive Index: 1.507
  • PSA: 40.46
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